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Compound of Interest

(4-Fluoro-3-
Compound Name:

methylphenyl)methanol

Cat. No.: B1304793

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of (4-Fluoro-3-methylphenyl)methanol, ensuring
laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for (4-Fluoro-3-methylphenyl)methanol is presented
below. Understanding these properties is crucial for safe handling and disposal.
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Property Value

Molecular Formula CsHoFO

Molecular Weight 140.16 g/mol

Appearance White to off-white solid (based on similar

compounds)

61-62°C (for the structurally similar (2,3,5,6-

Melting Point
tetrafluoro-4-methylphenyl)methanol)[1]
201.4+35.0 °C (predicted for the structurally
Boiling Point similar (2,3,5,6-tetrafluoro-4-
methylphenyl)methanol)[1]
1.423+0.06 g/cm3 (predicted for the structurally
Density similar (2,3,5,6-tetrafluoro-4-
methylphenyl)methanol)[1]
Insoluble in water; soluble in organic solvents
Solubility like benzene and toluene (based on similar
compounds).[1]
XlogP (Predicted) 15

Health and Safety Information

(4-Fluoro-3-methylphenyl)methanol is a halogenated organic compound. While specific
toxicity data for this compound is not readily available, it should be handled with the standard
precautions for this chemical class. Halogenated hydrocarbons can be toxic upon inhalation
and ingestion.[1] General hazards for similar compounds include:

« [rritation: May cause irritation to the eyes, respiratory system, and skin.[1]
o Flammability: Assumed to be a flammable solid. Keep away from ignition sources.
 Toxicity: Should be handled in a well-ventilated area or a fume hood to avoid inhalation.[1]

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves, when handling this compound.
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Step-by-Step Disposal Protocol

The proper disposal of (4-Fluoro-3-methylphenyl)methanol is critical to ensure the safety of
laboratory personnel and to prevent environmental contamination. As a halogenated organic
compound, it requires special disposal procedures.

Waste Segregation and Collection

» Designated Waste Container: All waste containing (4-Fluoro-3-methylphenyl)methanol
must be collected in a designated "Halogenated Organic Waste" container.[1][2] This is
crucial as halogenated waste is treated differently from non-halogenated organic waste,
often at a higher cost.[3]

» Avoid Mixing: Do not mix halogenated waste with non-halogenated organic solvents.[3] Also,
avoid mixing with incompatible materials such as strong acids, bases, or oxidizing agents.

o Container Compatibility: Ensure the waste container is made of a material compatible with
the chemical and is in good condition with a secure, threaded cap.[4]

Labeling

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and "Halogenated Organic Waste".[3][4]

» Content List: All chemical constituents in the container must be listed with their approximate
percentages. Do not use abbreviations or chemical formulas.[4]

Storage

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated and
well-ventilated Satellite Accumulation Area within the laboratory.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.
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« Ignition Sources: Keep the storage area away from sources of ignition such as open flames,
hot surfaces, and direct sunlight.[2]

Disposal of Contaminated Materials

o Empty Containers: "Empty" containers that held (4-Fluoro-3-methylphenyl)methanol must
be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as
halogenated organic waste. After rinsing, the container can be managed for recycling or
disposal according to your institution's guidelines, which may include defacing the label and
puncturing the container to prevent reuse.

o Contaminated PPE: Dispose of contaminated gloves, absorbent pads, and other disposable
materials as hazardous waste in a sealed and properly labeled bag or container.

Arranging for Final Disposal

e Contact EHS: Do not dispose of (4-Fluoro-3-methylphenyl)methanol down the drain.[2]
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and final disposal of the hazardous waste.

o Licensed Disposal Facility: The final disposal will be handled by a licensed hazardous waste
management facility, typically through high-temperature incineration.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (4-
Fluoro-3-methylphenyl)methanol waste.
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Start: (4-Fluoro-3-methylphenyl)methanol W@

Collect in designated 'Halogenated Organic Waste' container Contain spill with inert absorbent material

Label container with 'Hazardous Waste', contents, and date Collect contaminated material in a sealed, labeled container

Store sealed container in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

Disposal by licensed hazardous waste facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (4-Fluoro-3-phenoxyphenyl)methanol | C13H11FO2 | CID 12874224 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-Fluoro-3-methylpentanal | C6H11FO | CID 105427132 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. PubChemlLite - (4-fluoro-3-methylphenyl)methanol (C8H9FO) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (4-Fluoro-3-
methylphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304793#4-fluoro-3-methylphenyl-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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